Cas no 2229001-46-9 (4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one)

• Product Name: 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one
• CAS No: 2229001-46-9
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5993589
• PubChem ID: 165947043
• Update Time: 2025-10-29

4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one
• 2229001-46-9
• EN300-1934838

• Inchi： 1S/C12H15BrO3/c1-8(14)4-5-9-6-10(15-2)12(13)11(7-9)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： LJTBVYZGFRXAGI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CCC(C)=O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one

4-(4-Bromo-3,5-Dimethoxyphenyl)Butan-2-One: A Comprehensive Overview

The compound 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one, with the CAS number 2229001-46-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a brominated aromatic ring with a ketone functional group. The presence of multiple substituents, such as bromine and methoxy groups, contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The bromine atom in the aromatic ring plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for further functionalization.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available aromatic precursors. The introduction of the bromine and methoxy groups is achieved through electrophilic substitution reactions, while the ketone group is introduced via oxidation or condensation reactions. The optimization of these reaction conditions has been a focus of recent research efforts, with the aim of improving yield and purity.

In terms of physical properties, 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one exhibits a melting point of approximately 120°C and a boiling point around 380°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The molecule's stability under standard conditions further enhances its utility in laboratory settings.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Its structure provides a versatile platform for further modification, enabling researchers to explore its interactions with biological systems. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

Moreover, the presence of multiple substituents on the aromatic ring allows for fine-tuning of the molecule's pharmacokinetic properties. Researchers have investigated the impact of these substituents on absorption, distribution, metabolism, and excretion (ADME) parameters. These studies have provided valuable insights into optimizing the compound's bioavailability and reducing potential toxicity.

In conclusion, 4-(4-bromo-3,5-dimethoxyphenyl)butan-2-one represents a valuable addition to the arsenal of compounds available for chemical research and drug development. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a key player in advancing our understanding of complex biological systems. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow further.